Cas no 864932-81-0 (Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester)

• Product Name: Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester
• CAS No: 864932-81-0
• MF: C₁₇H₁₆ClNO₃
• MW: 317.766843795776
• CID: 4256294
• PubChem ID: 57593020
• Update Time: 2025-05-26

Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester
• ethyl 2-(2-chloro-2-phenylacetamido)benzoate
• ethyl 2-[(2-chloro-2-phenylacetyl)amino]benzoate
• AKOS025393922
• 864932-81-0
• MFCD27924210
• 2W-1360
• ethyl2-(2-chloro-2-phenylacetamido)benzoate
• SCHEMBL13114815

• Inchi： 1S/C17H16ClNO3/c1-2-22-17(21)13-10-6-7-11-14(13)19-16(20)15(18)12-8-4-3-5-9-12/h3-11,15H,2H2,1H3,(H,19,20)
• InChI Key： JUUWPNNQHSDXGV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(C(Cl)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 317.0818711Da
• Monoisotopic Mass: 317.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester

Comprehensive Overview of Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester (CAS No. 864932-81-0)

Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester (CAS No. 864932-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its unique molecular structure, combines a benzoic acid backbone with a chlorophenylacetyl group, making it a subject of interest for its potential applications in drug development and synthetic chemistry. Researchers and industry professionals often search for terms like "ethyl ester derivatives" or "chlorophenylacetyl compounds" to explore its properties and uses.

The compound's structure features an ethyl ester functional group, which enhances its solubility and stability in various solvents. This attribute is particularly valuable in formulations where controlled release or improved bioavailability is desired. Given the rising demand for bioactive esters in the pharmaceutical sector, Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester is frequently discussed in contexts related to "drug delivery systems" and "prodrug design." Its chlorophenylacetyl moiety also contributes to its potential as an intermediate in the synthesis of more complex molecules.

In recent years, the compound has been linked to studies on "antimicrobial agents" and "enzyme inhibitors," aligning with the growing focus on combating antibiotic resistance. Researchers are investigating whether its structural features can be leveraged to develop novel therapeutics. Searches for "CAS 864932-81-0 applications" often lead to discussions about its role in medicinal chemistry and its compatibility with green chemistry principles, a hot topic in sustainable science.

From a synthetic perspective, Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester is synthesized through a multi-step process involving amide bond formation and esterification. These reactions are critical in organic synthesis, and the compound serves as a model for studying reaction kinetics and optimization. Queries like "synthesis of chlorophenylacetyl derivatives" reflect the interest in its preparation methods. Additionally, its purity and stability under various conditions are frequently analyzed using techniques such as HPLC and NMR spectroscopy.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and ester functionalities make it a candidate for designing polymeric materials with specific thermal or mechanical properties. This versatility has led to increased searches for "aromatic ester applications" and "CAS 864932-81-0 in materials science." Furthermore, its environmental fate and biodegradability are topics of interest, as industries seek eco-friendly alternatives.

In conclusion, Benzoic acid, 2-[(chlorophenylacetyl)amino]-, ethyl ester (CAS No. 864932-81-0) is a multifaceted compound with promising applications across multiple disciplines. Its relevance to current trends like "sustainable chemistry" and "drug discovery" ensures its continued prominence in scientific literature. As research progresses, this compound may unlock new possibilities in both therapeutic and industrial settings.